Cas no 5242-49-9 (Fluorescent Brightener KSN)

• Product Name: Fluorescent Brightener KSN
• CAS No: 5242-49-9
• MF: C₂₉H₂₀N₂O₂
• MW: 428.481307029724
• MDL: MFCD00328411
• CID: 45632
• PubChem ID: 87558133
• Update Time: 2025-04-18

Fluorescent Brightener KSN Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4-(Benzo[d]oxazol-2-yl)styryl)phenyl)-5-methylbenzo[d]oxazole
• KSN
• FBA 368
• FLUORESCENT BRIGHTENER-KSN
• 4.4-bis(5-methyl-2-benzoxoazol)-ethylene
• Optical Brightener KSN
• Fluorescent Brightener KS-N
• 4-(2-Benzoxazolyl)-4'-(5-methyl-2-benzoxazolyl)stilbene
• 2-(4-(4-(Benzo[d]oxazol-2-yl)styryl)-phenyl)-5-methylbenzo[d]oxazole
• 2-[4-[4-(2-benzoxazolyl)styryl]phenyl]-5-methylbenzoxazole
• 4-(Benzoxazol-2-yl)-4'-(5-methylbenzoxazol-2-yl)stilbene
• 4,4'-Bis-(5-methyl-2-benzoxazolyl)-stilben
• 5-methyl-2,2'-(vinylenedi-p-phenylene)bis-benzoxazole
• OPTICAL BRIGHTENER 368
• Fluorescent Brightener KSN

• MDL： MFCD00328411
• Inchi： 1S/C29H20N2O2/c1-19-6-17-27-25(18-19)31-29(33-27)23-15-11-21(12-16-23)8-7-20-9-13-22(14-10-20)28-30-24-4-2-3-5-26(24)32-28/h2-18H,1H3/b8-7+
• InChI Key： SOTPOQQKAUOHRO-BQYQJAHWSA-N
• SMILES： O1C(C2C=CC(/C=C/C3C=CC(=CC=3)C3=NC4C=CC=CC=4O3)=CC=2)=NC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 428.15200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 52.1

Experimental Properties

• Color/Form: Bright yellow powder
• Density: 1.26
• Melting Point: 287-292°C
• PSA: 52.06000
• LogP: 7.78180
• Solubility: Insoluble in water, soluble in high boiling organic solvents such as benzene trichloride

Fluorescent Brightener KSN Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes